Cas no 22418-52-6 (1,1-Methanediyl Bismethanethiosulfonate)

• Product Name: 1,1-Methanediyl Bismethanethiosulfonate
• CAS No: 22418-52-6
• MF: C₃H₈O₄S₄
• MW: 236.353216171265
• CID: 250815
• PubChem ID: 4251850
• Update Time: 2025-04-19

1,1-Methanediyl Bismethanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 1,1-Methanediyl Bismethanethiosulfonate
• Methanesulfonic acid,thio-, S,S'-methylene ester (8CI)
• S,S'-methylene dimethanesulfonothioate
• DTXSID501233340
• Methanesulfonothioic acid, S1,S1'-methylene ester
• J-014702
• SCHEMBL15867614
• bis(methylsulfonylsulfanyl)methane
• MTS-1-MTS
• 22418-52-6
• Methanesulfonothioic acid, S1,S1a(2)-methylene ester

• Inchi： 1S/C3H8O4S4/c1-10(4,5)8-3-9-11(2,6)7/h3H2,1-2H3
• InChI Key： SFSDVHMSSISWGL-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)SCSS(C)(=O)=O

Computed Properties

• Exact Mass: 235.93054343g/mol
• Monoisotopic Mass: 235.93054343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.596
• Melting Point: 77-78°C
• Boiling Point: 491.8°C at 760 mmHg
• Flash Point: 251.2°C
• Refractive Index: 1.584
• Stability/Shelf Life: Moisture sensitive

1,1-Methanediyl Bismethanethiosulfonate Security Information

• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfonyls
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls